Cas no 190774-56-2 (2-isothiocyanato-1-methoxy-4-methylbenzene)

2-isothiocyanato-1-methoxy-4-methylbenzene structure
190774-56-2 structure
Product Name:2-isothiocyanato-1-methoxy-4-methylbenzene
CAS No:190774-56-2
MF:C9H9NOS
MW:179.238860845566
MDL:MFCD00041083
CID:92259
PubChem ID:24871070
Update Time:2025-04-18

2-isothiocyanato-1-methoxy-4-methylbenzene Chemical and Physical Properties

Names and Identifiers

    • 2-METHOXY-5-METHYLPHENYL ISOTHIOCYANATE
    • 2-Isothiocyanato-1-methoxy-4-methylbenzene
    • Benzene, 2-isothiocyanato-1-methoxy-4-methyl- (9CI)
    • 2-Methoxy-5-methylphenyl isothiocyate, 99%
    • 2-Methoxy-5-methylphenyl isothiocyanate,97%
    • 2-Methoxy-5-Methylphenyl isothiocyanate, 97% 5GR
    • SY062115
    • 2-Methoxy-5-methylphenyl isothiocyanate, 98%
    • SCHEMBL1020510
    • DTXSID40345068
    • FS-4176
    • 190774-56-2
    • 2-Isothiocyanato-1-methoxy-4-methylbenzene #
    • FT-0612805
    • J-802090
    • Benzene,2-isothiocyanato-1-methoxy-4-methyl-
    • 2-Methoxy-5-methylphenyl isothiocyanate,
    • AKOS000212251
    • F1915-0011
    • 2-isothiocyanato-1-methoxy-4-methyl-benzene
    • A813437
    • 2-methoxy-5-methylphenylisothiocyanate
    • MFCD00041083
    • Benzene, 2-isothiocyanato-1-methoxy-4-methyl-
    • G77565
    • DB-021279
    • DTXCID40296142
    • 2-isothiocyanato-1-methoxy-4-methylbenzene
    • MDL： MFCD00041083
    • Inchi： 1S/C9H9NOS/c1-7-3-4-9(11-2)8(5-7)10-6-12/h3-5H,1-2H3
    • InChI Key： CYKFAZDMLSXWKZ-UHFFFAOYSA-N
    • SMILES： S=C=NC1C=C(C)C=CC=1OC
    • BRN： 6919550

Computed Properties

  • Exact Mass: 179.04000
  • Monoisotopic Mass: 179.04
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 189
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 53.7A^2

Experimental Properties

  • Color/Form: Yellow liquid
  • Density: 1.146 g/mL at 25 °C(lit.)
  • Melting Point: 288 °C(lit.)
  • Boiling Point: 288 °C(lit.)
  • Flash Point: Degrees Fahrenheit:235.4°F
    Degrees Celsius:113°C
  • Refractive Index: n20/D 1.632(lit.)
  • PSA: 53.68000
  • LogP: 2.73790
  • Solubility: Hydrolyzable
  • Sensitiveness: Moisture Sensitive

2-isothiocyanato-1-methoxy-4-methylbenzene Security Information

  • Symbol: GHS05
  • Signal Word：Danger
  • Hazard Statement： H314
  • Warning Statement： P280-P305+P351+P338-P310
  • Hazardous Material transportation number：2810
  • WGK Germany：3
  • Hazard Category Code： 34
  • Safety Instruction： S26-S27-S36/37/39-S45
  • Hazardous Material Identification： C
  • HazardClass：6.1
  • PackingGroup：II
  • Risk Phrases：R34
  • Packing Group：II
  • Safety Term：6.1
  • Packing Group：II
  • Hazard Level：6.1

2-isothiocyanato-1-methoxy-4-methylbenzene Customs Data

  • HS CODE：2930909090
  • Customs Data：

    China Customs Code:

    2930909090

    Overview:

    2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

2-isothiocyanato-1-methoxy-4-methylbenzene Pricemore >>

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abcr
AB179154-10 g
2-Methoxy-5-methylphenyl isothiocyanate, 99%; .
 190774-56-2 99%
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abcr
AB179154-50 g
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